Cas no 90888-15-6 (1(3H)-Isobenzofuranone,7-chloro-5,6-dimethoxy-)

1(3H)-Isobenzofuranone,7-chloro-5,6-dimethoxy- structure
90888-15-6 structure
Product Name:1(3H)-Isobenzofuranone,7-chloro-5,6-dimethoxy-
CAS No:90888-15-6
MF:C10H9ClO4
MW:228.629062414169
CID:812392
PubChem ID:240745
Update Time:2025-04-19

1(3H)-Isobenzofuranone,7-chloro-5,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • 1(3H)-Isobenzofuranone,7-chloro-5,6-dimethoxy-
    • 7-chloro-5,6-dimethoxy-3H-2-benzofuran-1-one
    • 7-Chlor-5,6-dimethoxy-phthalid
    • 7-Chlor-metameconin
    • 7-chloro-5,6-dimethoxy-3H-isobenzofuran-1-one
    • DTXSID40286760
    • 7-Chloro-5,6-dimethoxyisobenzofuran-1(3H)-one
    • NSC-47411
    • 90888-15-6
    • SCHEMBL15680308
    • NSC47411
    • Inchi: 1S/C10H9ClO4/c1-13-6-3-5-4-15-10(12)7(5)8(11)9(6)14-2/h3H,4H2,1-2H3
    • InChI Key: PBMWUDIIQGOPQW-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=CC2COC(C=21)=O)OC)OC

Computed Properties

  • Exact Mass: 228.01900
  • Monoisotopic Mass: 228.019
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • Density: 1.377
  • Boiling Point: 435.1°C at 760 mmHg
  • Flash Point: 199.6°C
  • Refractive Index: 1.561
  • PSA: 44.76000
  • LogP: 2.02760
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